Cas no 2555544-30-2 (5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester)

5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its key structural features—a formyl group, methoxy substituent, and fluorine atom—enhance reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex aryl frameworks. The pinacol ester group improves stability and handling compared to free boronic acids, reducing protodeboronation risks. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its well-defined reactivity profile ensures consistent performance in synthetic applications.

5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester structure

2555544-30-2 structure

Product Name:5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester

CAS No:2555544-30-2

MF:C₁₄H₁₈BFO₄

MW:280.099728107452

MDL:MFCD31619417

CID:5075080

Update Time:2026-03-01

5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester
- AT31512
- (3-FLUORO-4-FORMYL-5-METHOXYPHENYL)BORONIC ACID PINACOL ESTER
- MDL： MFCD31619417
- Inchi： 1S/C14H18BFO4/c1-13(2)14(3,4)20-15(19-13)9-6-11(16)10(8-17)12(7-9)18-5/h6-8H,1-5H3
- InChI Key： CWIUIBXGMXGJQU-UHFFFAOYSA-N
- SMILES： FC1C(C=O)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 358
Topological Polar Surface Area: 44.8

5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB541496-250 mg	5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester; .	2555544-30-2		250MG	€442.70	2023-04-14
abcr	AB541496-500 mg	5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester; .	2555544-30-2		500MG	€752.80	2023-04-14
abcr	AB541496-1 g	5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester; .	2555544-30-2		1g	€1,034.20	2023-04-14
abcr	AB541496-250mg	5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester; .	2555544-30-2		250mg	€491.20	2025-02-21
abcr	AB541496-500mg	5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester; .	2555544-30-2		500mg	€679.10	2025-02-21
abcr	AB541496-1g	5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester; .	2555544-30-2		1g	€928.50	2025-02-21
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Aaron	AR021QUU-500mg	5-Fluoro-4-formyl-3-methoxyphenylboronic acid pinacol ester	2555544-30-2	95%	500mg	$784.00	2025-02-12